Cas no 85392-03-6 (5-Decenoic acid)

5-Decenoic acid structure
5-Decenoic acid structure
Product Name:5-Decenoic acid
CAS No:85392-03-6
MF:C10H18O2
MW:170.248723506927
CID:60872
PubChem ID:5362593
Update Time:2025-04-18

5-Decenoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Decenoic acid
    • 85392-03-6
    • (5E)-5-decenoic acid
    • 5-Decenoic acid, (5E)-
    • UNII-597CC40DG6
    • AKOS006279778
    • (5E)-DEC-5-ENOIC ACID
    • EINECS 286-861-5
    • FEMA No. 3742, 5E-
    • (E)-5-DECENOIC ACID
    • UNII-P9YWE0K08Y
    • Q27286425
    • LMFA01030988
    • 5,6-Decenoic acid
    • (E)-dec-5-enoic acid
    • 5-Decenoic acid, (E)-
    • SCHEMBL416263
    • e-5-decenoic acid
    • CHEBI:180211
    • 5-CAPROLEIC ACID
    • 597CC40DG6
    • 16424-55-8
    • 5-decenoicacid
    • P9YWE0K08Y
    • Milk lactone
    • UJUXUEKQHBXUEM-UHFFFAOYSA-N
    • DTXSID70868896
    • DTXSID90167732
    • NS00063528
    • Inchi: 1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h5-6H,2-4,7-9H2,1H3,(H,11,12)/b6-5+
    • InChI Key: UJUXUEKQHBXUEM-AATRIKPKSA-N
    • SMILES: OC(CCC/C=C/CCCC)=O

Computed Properties

  • Exact Mass: 170.131
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 0.936
  • Melting Point: 18.83°C (estimate)
  • Boiling Point: 290.67°C (estimate)
  • Flash Point: 174.5°C
  • Refractive Index: 1.4364 (estimate)
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